2-(4-chlorophenoxy)-N-methyl-N-[2-(2-pyridinyl)ethyl]acetamide

• Molecular Formula: C16H17ClN2O2
• Molecular Weight: 304.77 g/mol
• IUPAC Name: 2-(4-chlorophenoxy)-N-methyl-N-(2-pyridin-2-ylethyl)acetamide
• InChI: InChI=1S/C16H17ClN2O2/c1-19(11-9-14-4-2-3-10-18-14)16(20)12-21-15-7-5-13(17)6-8-15/h2-8,10H,9,11-12H2,1H3
• InChI Key: QJIULXXYDICSGO-UHFFFAOYSA-N
• SMILES: CN(CCC1=CC=CC=N1)C(=O)COC2=CC=C(C=C2)Cl

Description

2-(4-chlorophenoxy)-N-methyl-N-[2-(2-pyridinyl)ethyl]acetamide, also known as A-841720, is a chemical compound that has been extensively studied for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenoxy)-N-methyl-N-[2-(2-pyridinyl)ethyl]acetamide is complex and involves multiple pathways. It has been shown to inhibit the activity of the enzyme phosphodiesterase 4 (PDE4), which is involved in the regulation of inflammation. This compound also activates the peroxisome proliferator-activated receptor gamma (PPARγ), which is involved in the regulation of glucose and lipid metabolism. Additionally, this compound has been shown to modulate the activity of various signaling pathways, including the mitogen-activated protein kinase (MAPK) pathway and the nuclear factor kappa B (NF-κB) pathway.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been shown to improve glucose and lipid metabolism, which may have implications for the treatment of metabolic disorders such as diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-(4-chlorophenoxy)-N-methyl-N-[2-(2-pyridinyl)ethyl]acetamide is its versatility in terms of its potential therapeutic applications. It has been studied for its potential use in the treatment of a variety of diseases, including cancer, Alzheimer's disease, and multiple sclerosis. Additionally, this compound has been shown to have a good safety profile in animal studies.
One of the limitations of this compound is its limited solubility in water, which can make it difficult to administer in certain experimental settings. Additionally, the complex mechanism of action of this compound can make it challenging to fully understand its effects on biological systems.

Future Directions

There are many potential future directions for the study of 2-(4-chlorophenoxy)-N-methyl-N-[2-(2-pyridinyl)ethyl]acetamide. One area of research could focus on the development of more efficient synthesis methods to improve yield and purity. Additionally, further studies could investigate the potential use of this compound in combination with other drugs for the treatment of various diseases. Finally, additional research could be conducted to better understand the complex mechanism of action of this compound and its effects on biological systems.

Synthesis Methods

The synthesis of 2-(4-chlorophenoxy)-N-methyl-N-[2-(2-pyridinyl)ethyl]acetamide involves the reaction of 4-chlorophenol with N-methyl-N-[2-(2-pyridinyl)ethyl]acetamide in the presence of a catalyst. The resulting product is then purified through chromatography to obtain the pure compound. This method has been optimized over the years to improve yield and purity.

Scientific Research Applications

2-(4-chlorophenoxy)-N-methyl-N-[2-(2-pyridinyl)ethyl]acetamide has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-tumor, and anti-fibrotic properties. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and multiple sclerosis.